Cas no 63419-40-9 (4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile)

• Product Name: 4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile
• CAS No: 63419-40-9
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• MDL: MFCD22757109
• CID: 1095047
• PubChem ID: 66021162
• Update Time: 2025-06-10

4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile
• 63419-40-9
• AKOS015363401
• ZB0299

• MDL： MFCD22757109
• Inchi： 1S/C13H10ClN3/c14-13-11-2-1-3-12(11)16-17(13)10-6-4-9(8-15)5-7-10/h4-7H,1-3H2
• InChI Key： CNNZPLZQCRZPOP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC2)=NN1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 243.0563250g/mol
• Monoisotopic Mass: 243.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile

Professional Introduction to 4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile (CAS No. 63419-40-9)

4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile, identified by its CAS number 63419-40-9, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a benzonitrile moiety combined with a cyclopenta[c]pyrazole scaffold suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The cyclopenta[c]pyrazole core is a heterocyclic structure that has been extensively studied for its pharmacological properties. This scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a chloro substituent at the 3-position of the pyrazole ring enhances the electrophilicity of the molecule, potentially increasing its reactivity and binding affinity to biological targets. This feature makes 4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Benzoic acid derivatives, particularly those containing a nitrile group, have been extensively explored in the development of pharmaceuticals due to their favorable pharmacokinetic properties and biological activity. The benzonitrile moiety in this compound can serve as a pharmacophore, contributing to its interaction with biological receptors and enzymes. Recent studies have highlighted the importance of benzoic acid derivatives in the treatment of various diseases, including neurodegenerative disorders and infectious diseases. The combination of these structural elements in 4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile suggests potential therapeutic applications in these areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of small molecules to biological targets with high accuracy. These tools have been instrumental in designing and optimizing molecules like 4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile for specific therapeutic applications. For instance, molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in disease pathways. This has opened up new avenues for drug discovery and development.

The synthesis of 4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps include the formation of the cyclopenta[c]pyrazole ring followed by the introduction of the chloro substituent and the benzonitrile moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. These methods not only improve the yield but also minimize side reactions, leading to a more sustainable synthesis process.

In conclusion, 4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile (CAS No. 63419-40-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further development. With ongoing advancements in synthetic chemistry and computational methods, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.